N-(2,4-dimethylphenyl)-1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidine-4-carboxamide

• IUPAC Name: N-(2,4-dimethylphenyl)-1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C19H21F3N4O/c1-12-3-4-15(13(2)9-12)25-18(27)14-5-7-26(8-6-14)17-10-16(19(20,21)22)23-11-24-17/h3-4,9-11,14H,5-8H2,1-2H3,(H,25,27)
• InChI Key: CXZVFSVADCMBTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2CCN(CC2)C3=NC=NC(=C3)C(F)(F)F)C
• Molecular Formula: C19H21F3N4O
• Molecular Weight: 378.4 g/mol
• CAS No.: 1775453-84-3

Description

N-(2,4-dimethylphenyl)-1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidine-4-carboxamide is a useful research compound. Its molecular formula is C19H21F3N4O and its molecular weight is 378.399. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Applications

• Synthesis of Novel Pyridines and Pyrimidines : This compound is used in the synthesis of novel pyridine and pyrimidine derivatives. For instance, Vijayakumar, Karthikeyan, and Sarveswari (2014) demonstrated the synthesis of 4-oxo-N, 2, 6-triphenyl piperidine-3-carboxamides, which are important in the formation of pyrido[4,3-d]pyrimidines, a class of compounds with various chemical applications (Vijayakumar, Karthikeyan, & Sarveswari, 2014).

Biological and Pharmacological Activity

• Antidepressant and Nootropic Agents : Compounds similar to N-(2,4-dimethylphenyl)-1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidine-4-carboxamide have been synthesized and evaluated for their potential as antidepressant and nootropic agents. Thomas et al. (2016) synthesized N′-[(1Z)-(substituted aromatic) methylidene] pyridine-4-carbohydrazides and found them to exhibit significant antidepressant and nootropic activities in preclinical studies (Thomas, Nanda, Kothapalli, & Hamane, 2016).

• Anticancer and Anti-angiogenic Properties : Kambappa et al. (2017) synthesized derivatives of N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide and evaluated them for anti-angiogenic and DNA cleavage activities, which are crucial in cancer treatment. The study showed that these compounds could effectively block blood vessel formation in vivo and exhibit potential as anticancer agents (Kambappa, Chandrashekara, Rekha, Shivaramu, & Palle, 2017).

Chemical Analysis and Quality Control

• Capillary Electrophoresis in Pharmaceutical Analysis : In pharmaceutical analysis, related compounds such as N-(4-methyl-3-(4-(pyridin-3-yl)pyrimidin-2-ylamino)phenyl)-4-((piperazin-1-yl)methyl) benzamide have been analyzed using nonaqueous capillary electrophoresis, as demonstrated by Ye et al. (2012). This method is effective for quality control in pharmaceutical preparations (Ye, Huang, Li, Xiang, & Xu, 2012).